2-(acetylamino)-N-(4-chlorophenyl)-3-thiophenecarboxamide

• IUPAC Name: 2-acetamido-N-(4-chlorophenyl)thiophene-3-carboxamide
• InChI: InChI=1S/C13H11ClN2O2S/c1-8(17)15-13-11(6-7-19-13)12(18)16-10-4-2-9(14)3-5-10/h2-7H,1H3,(H,15,17)(H,16,18)
• InChI Key: CZSGWTAEYWIIGA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CS1)C(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C13H11ClN2O2S
• Molecular Weight: 294.76 g/mol

Description

2-(Acetylamino)-N-(4-chlorophenyl)-3-thiophenecarboxamide (ACT) is a chemical compound that has been studied for its potential applications in scientific research and laboratory experiments. It is a derivative of thiophenecarboxamide, a heterocyclic compound that is synthesized by a reaction between acetic anhydride and 4-chloroaniline. ACT has been found to have a wide range of biochemical and physiological effects, and has been used in a variety of laboratory experiments.

Scientific Research Applications

Pharmaceutical Development

Compounds with complex structures such as "2-(acetylamino)-N-(4-chlorophenyl)-3-thiophenecarboxamide" are often explored for their potential in pharmaceutical development. Research in this area may focus on the synthesis of novel compounds, their pharmacological properties, and their mechanism of action at the molecular level. For instance, sulfonamides and their derivatives have been extensively studied for their therapeutic properties, ranging from antibacterial to anticancer activities (Carta, Scozzafava, & Supuran, 2012).

Agrochemical Research

Chemical compounds with specific functional groups may be evaluated for their potential as agrochemicals, such as herbicides, pesticides, or plant growth regulators. The toxicology and environmental impact of such compounds, including their degradation products and their effects on non-target organisms, are crucial areas of research. For example, studies on the environmental impact of chlorophenols and their derivatives highlight the need for understanding the toxic effects and persistence of these compounds in natural ecosystems (Krijgsheld & Gen, 1986).

Materials Science

In materials science, research may explore the synthesis and application of novel compounds in creating new materials with desirable properties, such as high strength, flexibility, or specific electrical or optical characteristics. The development of supramolecular structures based on specific functional groups or backbone structures is an area of significant interest. For instance, benzene-1,3,5-tricarboxamides serve as a versatile ordering moiety for supramolecular chemistry, demonstrating the broad applicability of complex organic compounds in nanotechnology and polymer processing (Cantekin, de Greef, & Palmans, 2012).